3-Chloropropyl 2-tert-butylphenyl ether

• Molecular Formula: C13H19ClO
• Molecular Weight: 226.74 g/mol
• IUPAC Name: 1-tert-butyl-2-(3-chloropropoxy)benzene
• InChI: InChI=1S/C13H19ClO/c1-13(2,3)11-7-4-5-8-12(11)15-10-6-9-14/h4-5,7-8H,6,9-10H2,1-3H3
• InChI Key: KOZMUIFAGVVKAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC=C1OCCCCl

Description

3-Chloropropyl 2-tert-butylphenyl ether is an organochlorine compound characterized by a chloropropyl group (-CH₂CH₂CH₂Cl) attached to a 2-tert-butyl-substituted phenyl ring via an ether linkage. This structural motif combines the electron-donating tert-butyl group with the reactive chloropropyl chain, making it valuable in organic synthesis, particularly as an intermediate in pharmaceuticals, agrochemicals, and polymer chemistry.

The chloropropyl moiety offers a reactive handle for further functionalization, such as nucleophilic substitution or elimination reactions.

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural analogues and their properties:

Compound Name	Molecular Formula	Molecular Weight	Key Features	Applications
3-Chloropropyl 2-tert-butylphenyl ether	C₁₃H₁₉ClO	226.74*	Combines tert-butyl (lipophilic) and chloropropyl (reactive) groups.	Intermediate in drug synthesis, agrochemicals.
2-(3-Chloropropyl)-2-methyl-1,3-dioxolane (CPMD)	C₇H₁₁ClO₂	162.61	Cyclic ether with methyl and chloropropyl groups; high water/organic solubility.	Solvent, chiral auxiliary, reagent in asymmetric synthesis .
3-Bromobenzyl-(4-tert-butylphenyl)ether	C₁₇H₁₉BrO	319.24	Brominated benzyl ether with tert-butyl group; higher molecular weight.	Likely used in materials science or as a brominated flame retardant .
Bis(3-chloropropyl) ether	C₆H₁₂Cl₂O	171.06	Symmetrical chloropropyl ether; boiling point 205°C at 7 mmHg.	Precursor for surfactants or crosslinking agents .
3-Chloropropyl vinyl ether	C₅H₉ClO	120.58	Unsaturated ether with vinyl group.	Monomer in polymer chemistry; improves thermal stability .

*Molecular weight calculated based on standard atomic weights.

Physicochemical Properties

• Solubility: CPMD’s cyclic ether structure grants high solubility in both polar and nonpolar solvents , whereas 3-chloropropyl 2-tert-butylphenyl ether’s tert-butyl group likely reduces water solubility but enhances lipid membrane permeability.
• Thermal Stability : Bis(3-chloropropyl) ether’s high boiling point (205°C at 7 mmHg) contrasts with the lower volatility of 3-chloropropyl vinyl ether, which is more reactive due to its unsaturated vinyl group .

Research Findings and Key Differences

• Steric Influence : The tert-butyl group in 3-chloropropyl 2-tert-butylphenyl ether imposes significant steric hindrance, which may limit its utility in crowded reaction environments but enhance selectivity in alkylation reactions .